Cas no 1044769-09-6 (4-(2-chloro-3-methylphenyl)piperidine)

4-(2-Chloro-3-methylphenyl)piperidine is a substituted piperidine derivative featuring a chloro-methylphenyl moiety, which imparts unique steric and electronic properties. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders. Its rigid phenylpiperidine scaffold enhances binding affinity to specific receptors, while the chloro and methyl substituents allow for further functionalization. The compound exhibits high purity and stability under standard storage conditions, making it suitable for research and industrial applications. Its synthetic utility is underscored by its role in constructing complex heterocycles and pharmacophores.
4-(2-chloro-3-methylphenyl)piperidine structure
1044769-09-6 structure
Product name:4-(2-chloro-3-methylphenyl)piperidine
CAS No:1044769-09-6
MF:C12H16ClN
MW:209.715142250061
CID:5913146
PubChem ID:24904326

4-(2-chloro-3-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-chloro-3-methylphenyl)piperidine
    • 1044769-09-6
    • EN300-1982314
    • CS-0279919
    • Piperidine, 4-(2-chloro-3-methylphenyl)-
    • Inchi: 1S/C12H16ClN/c1-9-3-2-4-11(12(9)13)10-5-7-14-8-6-10/h2-4,10,14H,5-8H2,1H3
    • InChI Key: FCPSEDLMZLWSCX-UHFFFAOYSA-N
    • SMILES: N1CCC(C2=CC=CC(C)=C2Cl)CC1

Computed Properties

  • Exact Mass: 209.0971272g/mol
  • Monoisotopic Mass: 209.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.076±0.06 g/cm3(Predicted)
  • Boiling Point: 293.9±40.0 °C(Predicted)
  • pka: 10.09±0.10(Predicted)

4-(2-chloro-3-methylphenyl)piperidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1982314-0.05g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
0.05g
$768.0 2023-09-16
Enamine
EN300-1982314-0.25g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
0.25g
$840.0 2023-09-16
Enamine
EN300-1982314-2.5g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
2.5g
$1791.0 2023-09-16
Enamine
EN300-1982314-0.1g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
0.1g
$804.0 2023-09-16
Enamine
EN300-1982314-1.0g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
1g
$1315.0 2023-05-26
Enamine
EN300-1982314-10.0g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
10g
$5652.0 2023-05-26
Enamine
EN300-1982314-0.5g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
0.5g
$877.0 2023-09-16
Enamine
EN300-1982314-1g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
1g
$914.0 2023-09-16
Enamine
EN300-1982314-10g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
10g
$3929.0 2023-09-16
Enamine
EN300-1982314-5.0g
4-(2-chloro-3-methylphenyl)piperidine
1044769-09-6
5g
$3812.0 2023-05-26

Additional information on 4-(2-chloro-3-methylphenyl)piperidine

4-(2-Chloro-3-Methylphenyl)Piperidine: A Comprehensive Overview

4-(2-Chloro-3-Methylphenyl)Piperidine, also known by its CAS number 1044769-09-6, is a heterocyclic organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered rings containing one nitrogen atom. The structure of 4-(2-Chloro-3-Methylphenyl)Piperidine features a piperidine ring fused with a chlorinated aromatic ring, making it a versatile molecule for both synthetic and applied research.

The synthesis of 4-(2-Chloro-3-Methylphenyl)Piperidine typically involves multi-step organic reactions, including nucleophilic substitution and aromatic coupling. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, 4-(2-Chloro-3-Methylphenyl)Piperidine has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Studies published in 2023 have highlighted its role as an intermediate in the synthesis of bioactive compounds targeting neurodegenerative diseases. For instance, derivatives of this compound have shown promising results in inhibiting enzymes associated with Alzheimer's disease.

Beyond pharmacology, 4-(2-Chloro-3-Methylphenyl)Piperidine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent research has demonstrated its ability to enhance the conductivity of polymer blends, paving the way for its application in flexible electronics.

The toxicological profile of 4-(2-Chloro-3-Methylphenyl)Piperidine has been extensively studied to ensure its safe handling and application. According to a 2023 study published in the Journal of Toxicology and Environmental Health, acute exposure to this compound showed minimal toxicity in experimental models. However, long-term effects require further investigation to fully understand its safety profile.

In conclusion, 4-(2-Chloro-3-Methylphenyl)Piperidine, with its CAS number 1044769-09-6, stands as a valuable molecule in contemporary chemical research. Its diverse applications span from drug discovery to materials innovation, underscoring its importance in advancing scientific frontiers. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.

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